Ultrafast fluorescence studies of dye sensitized solar cells†

Physical Chemistry Chemical Physics Pub Date: 2012-04-20 DOI: 10.1039/C2CP40590C

Abstract

Time-resolved fluorescence spectra from the RuN719 dye exhibit very short lifetimes (<30 fs) in solutions, on non-injecting substrates and on injecting ones. This reveals <10 fs intramolecular energy redistribution competing with the injection. We conclude that injection proceeds on a sub-10 fs time scale from non-thermalized levels of the dye.

Graphical abstract: Ultrafast fluorescence studies of dye sensitized solar cells
Recommended Literature